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Compound of Interest

Compound Name: Threo-dihydrobupropion

Cat. No.: B015152 Get Quote

Threo-dihydrobupropion, a primary metabolite of bupropion, requires careful handling and

disposal to ensure laboratory safety and environmental protection. While not federally classified

as a hazardous waste, its potential for environmental impact necessitates adherence to proper

disposal protocols. This guide provides detailed procedures for the safe disposal of threo-
dihydrobupropion in a research setting.

Regulatory and Safety Overview
Based on available Safety Data Sheets (SDS), threo-dihydrobupropion is not classified as a

hazardous chemical under the Occupational Safety and Health Administration (OSHA) Hazard

Communication Standard (29 CFR 1910.1200) and is not regulated as dangerous goods for

transport. However, an environmental hazard cannot be entirely excluded in the case of

unprofessional handling or disposal. Therefore, it is crucial to manage its disposal in a manner

consistent with federal, state, and local regulations for chemical waste. The parent compound,

bupropion, is not a DEA-controlled substance, and there is no indication that threo-
dihydrobupropion is a controlled substance.

Quantitative Data Summary
There is limited quantitative data available regarding specific disposal parameters for threo-
dihydrobupropion. The following table summarizes key information derived from safety data

sheets.
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Parameter Value/Information Source

RCRA Hazardous Waste

Classification

Not classified as hazardous

waste under RCRA.
Safety Data Sheets

DEA Controlled Substance
Not a scheduled controlled

substance.
General Information

Recommended Disposal

Method

Incineration in a licensed

facility.
Safety Data Sheets[1]

Transport Regulation (DOT)
Not regulated as dangerous

goods.
Safety Data Sheets[1]

Experimental Protocols: Waste Segregation and
Disposal
The following protocol outlines the step-by-step procedure for the proper disposal of threo-
dihydrobupropion from a laboratory setting.

Objective: To safely collect, store, and dispose of threo-dihydrobupropion waste in

compliance with laboratory safety standards and environmental regulations.

Materials:

Designated, leak-proof, and clearly labeled waste container for non-hazardous

pharmaceutical waste.

Personal Protective Equipment (PPE): laboratory coat, safety goggles, and chemical-

resistant gloves.

Waste disposal manifest or logbook.

Procedure:

Waste Collection:
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Collect all solid threo-dihydrobupropion waste, including unused or expired material,

contaminated labware (e.g., weigh boats, pipette tips), and contaminated PPE (e.g.,

gloves), in a designated waste container.

For liquid waste containing threo-dihydrobupropion, use a designated, sealed container.

Do not mix with other solvent waste streams unless permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling:

Clearly label the waste container with "Threo-dihydrobupropion Waste" and include the

date of initial waste accumulation.

Ensure the label complies with your institution's specific requirements for chemical waste.

Storage:

Store the sealed waste container in a designated, secure area, away from incompatible

materials.

Follow any specific storage temperature requirements if outlined in the SDS, although

room temperature is generally acceptable for waste awaiting pickup.

Disposal:

Arrange for the disposal of the waste through your institution's EHS office or a licensed

hazardous material disposal company.

The recommended method of disposal is incineration in a facility equipped with an

afterburner and scrubber to ensure complete destruction.[1]

Do not dispose of threo-dihydrobupropion down the drain or in regular solid waste.[2]

Documentation:

Maintain a record of the amount of threo-dihydrobupropion waste generated and the

date of disposal in a laboratory waste logbook or manifest.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of threo-
dihydrobupropion.

Start: Threo-dihydrobupropion Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into Designated
Labeled Container

Store Securely in Designated
Waste Accumulation Area

Contact Environmental Health & Safety (EHS)
for Pickup

Licensed Contractor Transports
for Incineration

Document Waste Disposal
in Laboratory Records

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of threo-dihydrobupropion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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